Cas no 1803817-23-3 (4-(Aminomethyl)-2-(methylthio)benzo[d]oxazole)

• Product Name: 4-(Aminomethyl)-2-(methylthio)benzo[d]oxazole
• CAS No: 1803817-23-3
• MF: C₉H₁₀N₂OS
• MW: 194.253500461578
• CID: 4818372
• Update Time: 2023-08-19

4-(Aminomethyl)-2-(methylthio)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-(methylthio)benzo[d]oxazole

• Inchi： 1S/C9H10N2OS/c1-13-9-11-8-6(5-10)3-2-4-7(8)12-9/h2-4H,5,10H2,1H3
• InChI Key： IMQYGKMPYVUYGU-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2=C(C=CC=C2CN)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 1.5
• Topological Polar Surface Area: 77.4